Cas no 921205-05-2 (Pyridine, 4,4'-[5'-[3-(4-pyridinyl)phenyl][1,1':3',1''-terphenyl]-3,3''-diyl]bis-)

• Product name: Pyridine, 4,4'-[5'-[3-(4-pyridinyl)phenyl][1,1':3',1''-terphenyl]-3,3''-diyl]bis-
• CAS No: 921205-05-2
• MF: C₃₉H₂₇N₃
• MW: 537.651788949966
• CID: 745343
• PubChem ID: 68268737

Pyridine, 4,4'-[5'-[3-(4-pyridinyl)phenyl][1,1':3',1''-terphenyl]-3,3''-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-[5'-[3-(4-pyridinyl)phenyl][1,1':3',1''-terphenyl]-3,3''-diyl]bis-
• 4-[3-[3,5-bis(3-pyridin-4-ylphenyl)phenyl]phenyl]pyridine
• DTXSID30738187
• 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene
• 921205-05-2
• SCHEMBL12452342

• Inchi： InChI=1S/C39H27N3/c1-4-31(28-10-16-40-17-11-28)22-34(7-1)37-25-38(35-8-2-5-32(23-35)29-12-18-41-19-13-29)27-39(26-37)36-9-3-6-33(24-36)30-14-20-42-21-15-30/h1-27H
• InChI Key： LMSXAZPURMJJJA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C2=CC(=CC(=C2)C3=CC=CC(=C3)C4=CC=NC=C4)C5=CC=CC(=C5)C6=CC=NC=C6)C7=CC=NC=C7

Computed Properties

• Exact Mass: 537.220497874g/mol
• Monoisotopic Mass: 537.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 38.7Ų